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Compound of Interest

Compound Name: 10-Methyltridecanoic Acid

Cat. No.: B1260040

Get Quote

Executive Summary
10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched fatty acid (MBFA) distinct from

the common iso- (12-methyl) and anteiso- (11-methyl) isomers found in bacterial membranes.

[2] Its presence is a highly specific indicator of precursor-directed fatty acid biosynthesis under

stress conditions.[1][2]

Primary Applications:

Pathogen Profiling: Monitoring Listeria monocytogenes adaptation to cold stress

(psychrotolerance) and availability of specific short-chain carboxylic acid precursors (e.g., 2-

methylpropionate).[1]

Drug Development: Assessing the inhibition of the Type II Fatty Acid Synthesis (FASII)

pathway, specifically the initiation modules (FabH) that select for branched primers.[1]

Chemotaxonomy: Differentiating specific Actinomycetales genera that possess mid-chain

methyltransferase activity (e.g., Streptomyces, Rhodococcus).[1]
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To effectively use 10-MTA as a biomarker, one must understand its biosynthetic origin.[1] Unlike

standard iso/anteiso fatty acids which are primed by leucine/valine/isoleucine degradation

products, 10-MTA accumulation often requires specific environmental triggers or enzymatic

promiscuity.[1]

The Listeria Stress Response Model
In Listeria monocytogenes, membrane fluidity is critical for survival at low temperatures (4°C).

[1] The bacterium usually increases anteiso-C15:0 to maintain fluidity.[1][2][3] However, when

specific precursors like 2-methylpropionate are present, the bacterium incorporates them to

synthesize "unnatural" BCFAs like 10-MTA to modulate phase transition temperatures.[1]

Biosynthetic Pathway Logic:

Precursor Activation: Exogenous 2-methylpropionate is converted to 2-methylpropionyl-CoA.

[1][2]

Initiation: FabH (Ketoacyl-ACP synthase III) condenses the primer with Malonyl-ACP.[1][2]

Elongation: Successive rounds of the FASII cycle (FabG, FabZ, FabI, FabF) elongate the

chain.[1]

Termination: The chain is terminated at C14 length, resulting in the methyl branch being

positioned at C10 (relative to the carboxyl end) or C12 (relative to the methyl end, i.e., iso-

14:0).

Note: Pure 10-MTA (mid-chain) may also arise from S-adenosylmethionine (SAM)-

dependent methylation of unsaturated precursors (C13:1) in Actinobacteria, distinct from

the primer-based mechanism.[1]
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Loss Figure 1: Dual Biosynthetic Origins of 10-MTA via Primer Incorporation (Listeria) or Methylation (Actinobacteria).
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[1]
Experimental Protocol: High-Resolution Lipidomics
Objective: Extract, derivatize, and quantify 10-MTA, ensuring separation from its isomer iso-

tetradecanoic acid (12-MTA).

A. Sample Preparation & Extraction
Reagents: Chloroform (HPLC grade), Methanol, 0.9% NaCl, Internal Standard (C19:0

Nonadecanoic Acid).[1]

Method: Modified Bligh & Dyer is preferred for total lipid recovery from Gram-positive cell

walls.[1][2]

Harvest: Centrifuge bacterial culture (10 mL, OD600 ~1.0) at 4,000 x g for 10 min. Wash

pellets with PBS.[1]

Lysis: Resuspend in 1 mL water. Add 3.75 mL Chloroform:Methanol (1:2 v/v).

Disruption: Vortex vigorously for 2 min. For Mycobacterium or Streptomyces, sonicate for 10

min to break the thick cell wall.[1]

Phase Separation: Add 1.25 mL Chloroform and 1.25 mL 0.9% NaCl. Centrifuge (2,000 x g,

5 min).

Collection: Recover the lower organic phase (lipids) into a glass vial. Dry under Nitrogen gas.
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B. Derivatization (FAME Synthesis)
Critical Step: Acid-catalyzed methylation is required.[1][2] Base-catalyzed methods

(KOH/MeOH) will not methylate free fatty acids or sphingolipids efficiently.[1][2]

Resuspend dried lipids in 1 mL Boron Trifluoride (BF3) in Methanol (14%) or 3M Methanolic

HCl.

Incubate at 80°C for 60 minutes in a sealed screw-cap tube.

Cool to room temperature. Add 1 mL Hexane and 1 mL H2O.[1]

Vortex and centrifuge. Collect the upper Hexane phase (containing FAMEs).[1]

QC Step: Filter through anhydrous Sodium Sulfate to remove water traces.[1]

C. GC-MS Analysis Parameters
To distinguish 10-MTA from 12-MTA (iso-14:0), a polar capillary column is mandatory.[1][2]
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Parameter Setting Rationale

Instrument
GC-MS (Single Quadrupole or

Q-TOF)

Mass spectral confirmation of

branching.[1][2]

Column
CP-Sil 88 or BPX70 (High

Polarity)

Essential to separate

positional isomers (iso vs.

anteiso vs. mid-chain).[1][2]

Dimensions 100 m x 0.25 mm x 0.20 µm
Long column length maximizes

isomeric resolution.[1][2]

Carrier Gas
Helium @ 1.0 mL/min

(Constant Flow)
Standard carrier.[1][2]

Oven Program
70°C (1 min) -> 20°C/min to

170°C -> 1°C/min to 200°C

Slow ramp is critical for

separating C14 isomers.

Inlet Splitless (250°C)
Maximizes sensitivity for trace

biomarkers.[1][2]

MS Source EI (70 eV), 230°C
Standard electron ionization.[1]

[2]

Scan Range 40–400 m/z
Covers molecular ion and key

fragments.[1][2]

Data Analysis & Validation
Identification Logic

Retention Time (RT): On a polar column (CP-Sil 88), elution order is typically:

Iso-14:0 (12-MTA)

Anteiso-14:0 (11-MTA)

10-Methyltridecanoic Acid (10-MTA) (Elutes slightly later due to mid-chain steric

hindrance).[1]

n-Tetradecanoic Acid (C14:0)[2]
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Mass Spectrum (EI) Interpretation:

Molecular Ion (M+): m/z 242 (Methyl ester).[1]

McLafferty Rearrangement: Look for m/z 74 (base peak for methyl esters).[1]

Branching Position: Mid-chain methyl groups cause enhanced fragmentation alpha to the

branch point.[1]

For 10-MTA (Methyl at C10 from carboxyl): Look for diagnostic fragments resulting from

cleavage around C10.[1]

Validation: If ambiguity exists, prepare Picolinyl Esters (derivatize with 3-

hydroxymethylpyridine). The nitrogen atom stabilizes the charge, allowing "reading" of

the chain.[1] A mass gap of 28 amu (instead of 14) between fragments indicates the

methyl branch location.[1]
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Figure 2: Analytical Workflow for 10-MTA Quantification.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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